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Compound of Interest

Compound Name: Uranium-236

Cat. No.: B1194380

Introduction

Uranium-236 (23°U) is a synthetic isotope of uranium produced in nuclear reactors through
neutron capture by Uranium-235 (23°U). While not fissile by thermal neutrons, its long half-life
and presence in spent nuclear fuel make it a significant component of long-term radioactive
waste. This document provides a detailed technical guide on the nuclear decay properties of
238, its decay products, and the experimental methodologies used for its characterization,
intended for researchers and scientists in the nuclear and radiochemical fields.

Quantitative Decay Data

The fundamental decay characteristics of Uranium-236 are summarized below. The primary
decay mode is alpha emission, with spontaneous fission occurring as a minor, often negligible,

branch.
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Property Value

Half-Life (t¥%) 2.342 x 107 years[1][2][3][4]
Primary Decay Mode Alpha (a) Decay[1][5][6]
Decay Product Thorium-232 (232Th)[1][2][5][6]
Decay Energy (Q-value) 4.572 MeV[1][7]
Spontaneous Fission Branching Ratio ~9.6 x 1078 %[6][7]

240py (a decay), 2°Np (B~ decay), 2°Pa (B~
decay)[2][6][8]

Parent Nuclides

Decay Pathway and Products

Uranium-236 decays almost exclusively via alpha decay, transforming into Thorium-232.[1][2]
[5] This process involves the emission of an alpha particle (a helium nucleus, “He?*). The
resulting daughter nuclide, Thorium-232, is itself radioactive but has an extremely long half-life
of 14.05 billion years, making it the effective endpoint of the 23U decay for practical purposes
over geological timescales.[1][2]

The decay can be represented by the following nuclear equation:

23095 — 23290Th + 42He

Decay Chain Visualization

The direct alpha decay of Uranium-236 to Thorium-232 is visualized below.

Thorium-232 (22Th)

t¥2 = 23.42 million years

Uranium-236 (#°U)

Alpha Particle (o)
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Alpha decay pathway of Uranium-236.

Experimental Protocols for Characterization

The determination of the half-life and isotopic abundance of 23®U requires sophisticated
analytical techniques capable of distinguishing it from other uranium isotopes and quantifying
its decay. The primary methods employed are alpha spectrometry and mass spectrometry.

Alpha Spectrometry

Alpha spectrometry is used to measure the activity of alpha-emitting radionuclides.[9] Since
each alpha-emitting isotope releases particles with a characteristic energy, this technique
allows for the identification and quantification of specific isotopes like 23°U.

Methodology:

Sample Preparation: The uranium must be chemically separated from the sample matrix
(e.g., soil, water, or spent fuel). This often involves acid digestion, solvent extraction, or ion-
exchange chromatography to isolate uranium from other elements that could interfere with
the measurement.[10][11]

Source Preparation: The purified uranium is deposited as a very thin, uniform layer onto a
polished metal disc (typically stainless steel).[11][12] Electrodeposition is a common
technique used to create this thin-layer source, which is crucial for preventing self-absorption
of the alpha particles and ensuring high-resolution energy spectra.[10][11][12]

Alpha Counting: The prepared disc is placed in a vacuum chamber containing a
semiconductor detector (e.g., a passivated implanted planar silicon detector). The detector
measures the energy of each alpha particle emitted from the source. The resulting data is
plotted as a spectrum of counts versus energy.

Data Analysis: The peak corresponding to the alpha energy of 26U (around 4.494 MeV) is
identified.[6] The activity (decay rate) is determined by the number of counts in this peak
over a known time period, corrected for detector efficiency. The half-life can then be
calculated if the number of 236U atoms in the sample is known (typically determined by mass
spectrometry).[13][14]
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Mass Spectrometry

Mass spectrometry techniques separate ions based on their mass-to-charge ratio, making them
ideal for determining the isotopic composition of a sample. Techniques such as Thermal
lonization Mass Spectrometry (TIMS), Inductively Coupled Plasma Mass Spectrometry (ICP-
MS), and Secondary lon Mass Spectrometry (SIMS) are used for uranium analysis.[15][16][17]
[18]

Methodology (General ICP-MS Workflow):

o Sample Preparation: Similar to alpha spectrometry, the sample is typically digested in acid.
For ICP-MS, the final sample must be in a liquid form, usually a dilute nitric acid solution.

o Sample Introduction: The liquid sample is nebulized into a fine aerosol and introduced into a
high-temperature argon plasma (~8000 K). The plasma atomizes and ionizes the uranium
atoms.

e Mass Separation: The ions are extracted from the plasma and guided into a mass analyzer
(e.g., a quadrupole or magnetic sector), which separates the ions based on their mass-to-
charge ratio. This allows for the separation of 236U+ from 23°U+ and 238U+,

o Detection and Quantification: An ion detector counts the ions at each mass, producing a
mass spectrum. The ratio of the ion counts for each isotope gives the precise isotopic
abundance (e.g., the 23¢U/238U ratio).[15] A significant challenge is the isobaric interference
from 25UH* (uranium hydride), which has the same nominal mass as 2°U*.[16] High-
resolution instruments or chemical separation techniques are used to mitigate this
interference.[16]

Experimental Workflow Visualization

The conceptual workflow for determining uranium isotopic ratios using mass spectrometry is
outlined below.
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Conceptual workflow for isotopic analysis of Uranium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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